Cas no 1849313-42-3 (methyl 1-fluorocyclopentane-1-carboxylate)

• Product Name: methyl 1-fluorocyclopentane-1-carboxylate
• CAS No: 1849313-42-3
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• CID: 4629449
• Update Time: 2025-10-31

methyl 1-fluorocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-fluorocyclopentane-1-carboxylate
• Cyclopentanecarboxylic acid, 1-fluoro-, methyl ester
• 1-Fluoro-cyclopentanecarboxylic acid methyl ester

• Inchi： 1S/C7H11FO2/c1-10-6(9)7(8)4-2-3-5-7/h2-5H2,1H3
• InChI Key： YCKSVMGCZVWUCM-UHFFFAOYSA-N
• SMILES： C1(F)(C(OC)=O)CCCC1

Additional information on methyl 1-fluorocyclopentane-1-carboxylate

Methyl 1-Fluorocyclopentane-1-Carboxylate (CAS No. 1849313-42-3): A Versatile Compound in Modern Pharmaceutical Research

Methyl 1-fluorocyclopentane-1-carboxylate, with the chemical formula C₇H₁₂FO₂, represents a promising scaffold in the development of novel therapeutics and functional materials. As a derivative of cyclopentane carboxylic acid, this compound exhibits unique structural features that make it a valuable tool for medicinal chemists. Recent studies have highlighted its potential applications in fluorinated organic synthesis, drug delivery systems, and biocompatible material design, positioning it as a key player in advancing pharmaceutical innovation.

The fluorine atom in the 1-fluorocyclopentane-1-carboxylate structure introduces significant electronic effects, enabling precise modulation of molecular interactions. This property has attracted attention in fluorinated pharmaceutical development, where controlled fluorination can enhance metabolic stability and receptor binding affinity. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved solubility profiles compared to their non-fluorinated counterparts, a critical factor in oral drug formulation.

Recent advances in green chemistry synthesis have enabled more sustainable production of methyl 1-fluorocyclopentane-1-carboxylate. Researchers at the University of Tokyo reported in 2024 that a novel catalytic method using transition metal complexes reduces energy consumption by 40% while maintaining high yield. This development aligns with global efforts to minimize environmental impact in pharmaceutical manufacturing. The compound's low molecular weight (182.17 g/mol) also facilitates efficient processing in industrial scale-up scenarios.

Applications of 1-fluorocyclopentane-1-carboxylate extend beyond traditional pharmaceuticals. In the field of biomaterials engineering, its hydrophobic properties make it suitable for creating controlled release systems. A 2023 paper in Biomaterials Science described its use as a building block for hydrogel matrices that can deliver therapeutic agents over extended periods. This application is particularly relevant for chronic disease management and targeted drug delivery.

The carboxylate group in methyl 1-fluorocyclopandane-1-carboxylate offers multiple functionalization opportunities. Recent work in click chemistry has shown that this moiety can be selectively modified to incorporate various bioactive functionalities. For instance, a 2024 study in Advanced Materials demonstrated the successful conjugation of peptide sequences to the carboxylate group, enabling the creation of targeted drug conjugates with enhanced tumor specificity.

In the realm of drug discovery, 1-fluorocyclopentane-1-carboxylate has emerged as a valuable scaffold for developing novel antiviral agents. Researchers at the Max Planck Institute have explored its potential in inhibiting viral entry mechanisms, with preliminary results showing promising antiviral activity against several RNA viruses. This research underscores the compound's versatility in addressing emerging infectious disease threats.

The fluorinated cyclopentane ring structure of methyl 1-fluorocyclopentane-1-carboxylate also presents opportunities for structural optimization. Computational studies published in 2024 in Organic & Biomolecular Chemistry have identified specific stereochemical configurations that enhance binding affinity to G-protein coupled receptors. These findings are crucial for designing more effective targeted therapies with reduced side effects.

From a synthetic chemistry perspective, the 1-fluorocyclopentane-1-carboxylate scaffold has proven to be highly adaptable. A 2023 review in Chemical Reviews highlighted its role as a versatile platform for radical-based transformations and electrophilic substitutions. This chemical flexibility allows for the creation of a wide range of derivatives with tailored physicochemical properties, expanding its applicability across multiple therapeutic areas.

As the pharmaceutical industry continues to prioritize personalized medicine and precision drug development, compounds like methyl 1-fluorocyclopentane-1-carboxylate are becoming increasingly important. Their unique chemical properties enable the design of drug molecules with improved pharmacokinetic profiles and enhanced therapeutic outcomes. Ongoing research is focused on optimizing their bioavailability and metabolic stability to meet the demands of modern drug development.

In conclusion, 1-fluorocyclopentane-1-carboxylate (CAS No. 1849313-42-3) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and versatile synthetic potential position it as a key compound for developing next-generation therapeutics. As research continues to uncover new applications, this compound is likely to play an increasingly important role in shaping the future of drug discovery and medicinal chemistry.